Cas no 1261563-69-2 (4-(Hydroxymethyl)naphthalene-1-acetonitrile)
4-(Hydroxymethyl)naphthalene-1-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 4-(Hydroxymethyl)naphthalene-1-acetonitrile
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- Inchi: 1S/C13H11NO/c14-8-7-10-5-6-11(9-15)13-4-2-1-3-12(10)13/h1-6,15H,7,9H2
- InChI Key: DIMVEEUSBTYBIB-UHFFFAOYSA-N
- SMILES: OCC1C=CC(CC#N)=C2C=CC=CC2=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 255
- XLogP3: 2
- Topological Polar Surface Area: 44
4-(Hydroxymethyl)naphthalene-1-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219002631-250mg |
4-(Hydroxymethyl)naphthalene-1-acetonitrile |
1261563-69-2 | 98% | 250mg |
$659.60 | 2023-09-03 | |
| Alichem | A219002631-500mg |
4-(Hydroxymethyl)naphthalene-1-acetonitrile |
1261563-69-2 | 98% | 500mg |
$960.40 | 2023-09-03 | |
| Alichem | A219002631-1g |
4-(Hydroxymethyl)naphthalene-1-acetonitrile |
1261563-69-2 | 98% | 1g |
$1685.00 | 2023-09-03 |
4-(Hydroxymethyl)naphthalene-1-acetonitrile Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 4-(Hydroxymethyl)naphthalene-1-acetonitrile
Recent Advances in the Study of 4-(Hydroxymethyl)naphthalene-1-acetonitrile (CAS: 1261563-69-2) in Chemical Biology and Pharmaceutical Research
4-(Hydroxymethyl)naphthalene-1-acetonitrile (CAS: 1261563-69-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, shedding light on its role as a promising scaffold for drug development. This research brief consolidates the latest findings and explores the implications for future research and clinical applications.
The synthesis of 4-(Hydroxymethyl)naphthalene-1-acetonitrile has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to enhance the efficiency of the synthetic pathway. Notably, the compound's hydroxymethyl and nitrile functional groups provide versatile handles for further chemical modifications, enabling the creation of diverse derivatives with tailored biological activities.
In pharmacological studies, 4-(Hydroxymethyl)naphthalene-1-acetonitrile has demonstrated notable activity against several disease targets. Preliminary in vitro assays indicate its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting possible applications in treating chronic inflammatory diseases. Additionally, its interaction with specific protein targets has been characterized using X-ray crystallography and molecular docking studies, providing atomic-level insights into its binding modes.
The compound's pharmacokinetic properties have been investigated in animal models, revealing favorable absorption and distribution characteristics. However, challenges remain in optimizing its metabolic stability and reducing potential off-target effects. Structure-activity relationship (SAR) studies are ongoing to identify the most pharmacologically favorable derivatives while maintaining the core scaffold's beneficial properties.
From a drug development perspective, 4-(Hydroxymethyl)naphthalene-1-acetonitrile represents a valuable lead compound for further optimization. Its moderate molecular weight and balanced lipophilicity make it particularly attractive for central nervous system (CNS) drug discovery programs. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, targeting neurological disorders and rare diseases.
Future research directions include expanding the exploration of this scaffold's therapeutic potential through high-throughput screening against diverse biological targets. Computational chemistry approaches are being employed to predict novel derivatives with enhanced potency and selectivity. Additionally, researchers are investigating the compound's potential in combination therapies and as a molecular probe for studying biological systems.
In conclusion, 4-(Hydroxymethyl)naphthalene-1-acetonitrile (CAS: 1261563-69-2) has established itself as a compound of considerable interest in medicinal chemistry. The recent advances in its synthesis, biological evaluation, and mechanistic understanding position it as a promising candidate for further drug development efforts. Continued research in this area may yield novel therapeutic agents addressing unmet medical needs across multiple disease areas.
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